3-(Trifluoromethoxy)benzene-1,2-diamine

• IUPAC Name: 3-(trifluoromethoxy)benzene-1,2-diamine
• InChI: InChI=1S/C7H7F3N2O/c8-7(9,10)13-5-3-1-2-4(11)6(5)12/h1-3H,11-12H2
• InChI Key: DGRRQMLGFKOEAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)(F)F)N)N
• Molecular Formula: C7H7F3N2O
• Molecular Weight: 192.14 g/mol
• CAS No.: 113638-49-6

Description

3-(Trifluoromethoxy)benzene-1,2-diamine is a fluorinated organic compound with the molecular formula C7H7F3N2O. It is commonly used as a building block in the synthesis of various agrochemical and pharmaceutical components . The compound is known for its unique trifluoromethoxy group, which imparts distinct chemical properties.

Scientific Research Applications

3-(Trifluoromethoxy)benzene-1,2-diamine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the development of enzyme inhibitors and other bioactive compounds.

Medicine: Utilized in the synthesis of pharmaceutical drugs targeting neurodegenerative diseases and inflammatory disorders.

Industry: Applied in the production of agrochemicals and specialty chemicals.

Safety and Hazards

3-(Trifluoromethoxy)benzene-1,2-diamine may cause respiratory irritation, skin irritation, and serious eye irritation. It should be used only outdoors or in a well-ventilated area, and protective clothing, eye protection, and face protection should be worn.

Mechanism of Action

Target of Action

3-(Trifluoromethoxy)benzene-1,2-diamine is a fluorinated organic building block . It has been used in the synthesis of cysteine protease inhibitors as neurodegenerative drug targets , and inhibitors of S100 – a family of calcium-binding proteins as a therapeutic target to treat inflammatory and autoimmune disorders .

Mode of Action

Given its use in the synthesis of cysteine protease inhibitors and inhibitors of s100, it can be inferred that it interacts with these targets to exert its effects .

Biochemical Pathways

Cysteine proteases and s100 proteins are involved in various biological processes, including inflammation, apoptosis, and calcium signaling . Therefore, compounds that inhibit these proteins could potentially affect these pathways.

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific context of its use, such as the type of cells or tissues involved and the nature of the disease or condition being treated. Given its role in the synthesis of inhibitors for cysteine proteases and S100 proteins , it may contribute to the regulation of processes such as inflammation and calcium signaling.

Action Environment

For safety, it is recommended to store the compound at 2-8°C and handle it in a well-ventilated area .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 3-nitrobenzotrifluoride with ammonia under high pressure and temperature to yield the desired diamine .

Industrial Production Methods

Industrial production of 3-(Trifluoromethoxy)benzene-1,2-diamine often involves large-scale nitration of benzotrifluoride followed by catalytic hydrogenation to reduce the nitro group to an amino group. This process is optimized for high yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-(Trifluoromethoxy)benzene-1,2-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones.

Reduction: Reduction reactions can convert nitro groups to amino groups.

Substitution: The trifluoromethoxy group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon is a typical method.

Substitution: Nucleophilic substitution reactions often use strong bases like sodium hydride.

Major Products

The major products formed from these reactions include various substituted benzene derivatives, quinones, and amino compounds .

Comparison with Similar Compounds

Similar Compounds

• 3-(Trifluoromethyl)benzene-1,2-diamine
• 3-(Trifluoromethoxy)benzene-1,4-diamine
• 3-(Trifluoromethoxy)benzene-1,3-diamine

Uniqueness

3-(Trifluoromethoxy)benzene-1,2-diamine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the trifluoromethoxy group enhances its stability and reactivity compared to other similar compounds .

Synthesis routes and methods

Procedure details

3-Trifluoromethoxy-benzene-1,2-diamine was synthesized by dissolving 0.79 g of 2-nitro-6-trifluoromethoxy-phenylamine (J. Med. Chem. 1999, 42, 15, 2828-2843) in 20 mL EtOH, evacuating 3 times with N2 and adding 80 mg of 10 wt % Pd/C. The reaction mixture was stirred under a H2 atmosphere (balloon) for 5 h. Filtration over a pad of celite and washing with EtOH and EtOAc yielded after concentration in vacuo 0.55 g of 3-trifluoromethoxy-benzene-1,2-diamine as brown oil.